3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 3-(4-pyridin-2-yl-1,3-thiazol-2-yl)propan-1-amine
• InChI: InChI=1S/C11H13N3S/c12-6-3-5-11-14-10(8-15-11)9-4-1-2-7-13-9/h1-2,4,7-8H,3,5-6,12H2
• InChI Key: OOZXATAEJYNDFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CSC(=N2)CCCN

Description

Molecular Formula: C₁₁H₁₃N₃S
Molecular Weight: 219.31 g/mol
IUPAC Name: 3-(4-pyridin-2-yl-1,3-thiazol-2-yl)propan-1-amine
Key Structural Features:

• A propan-1-amine chain linked to a thiazole ring substituted with a pyridin-2-yl group.
• The thiazole-pyridine hybrid scaffold enhances pharmacological properties, including electron-rich regions for molecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by the cyclization of α-haloketones with thiourea under basic conditions.

Pyridine Ring Formation: The pyridine ring is often constructed through a series of condensation reactions involving aldehydes and ammonia or amines.

Coupling of Pyridine and Thiazole Rings: The pyridine and thiazole rings are then coupled using a cross-coupling reaction, such as the Suzuki or Stille coupling, in the presence of a palladium catalyst.

Attachment of the Propan-1-amine Group:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the employment of robust catalysts to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group, to form various substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles in the presence of a base or catalyst.

Major Products

Oxidation Products: N-oxides and other oxidized derivatives.

Reduction Products: Reduced amine derivatives.

Substitution Products: Substituted amine derivatives with various functional groups.

Scientific Research Applications

3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antifungal, and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications, including as an inhibitor of specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor, modulating its signaling pathways. The exact mechanism depends on the specific biological target and the context of its application.

Comparison with Similar Compounds

Structural Analogues with Pyridine-Thiazole Scaffolds

Compound Name	Structural Variations	Biological Activities	Key Differences
3-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine	Pyridin-4-yl instead of pyridin-2-yl substitution	Similar antibacterial activity; reduced kinase inhibition	Pyridine substitution alters steric and electronic interactions with targets .
3-(2-(Pyridin-3-yl)thiazol-4-yl)propan-1-amine (CAS: 1226168-62-2)	Pyridin-3-yl substitution; thiazole C2 vs. C4 linkage	Potent anticancer activity (e.g., PLK4 inhibition)	Positional isomerism affects target specificity and potency .
4-(Imidazo[1,2-a]pyrimidin-3-yl)thiazol-2-amines	Imidazo-pyrimidine replaces pyridine	PDE4 inhibition; anti-inflammatory effects	Heterocycle substitution diversifies mechanism of action .

Analogues with Alternative Heterocycles

Compound Name	Heterocycle Replacement	Biological Activities	Key Differences
3-(3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine	Oxadiazole replaces thiazole	Enhanced metabolic stability; kinase inhibition	Oxadiazole’s electron-withdrawing nature alters reactivity and binding .
1,1,1-Trifluoro-3-(pyridin-4-yl)propan-2-amine	Trifluoromethyl group; pyridin-4-yl	Improved pharmacokinetics (e.g., membrane permeability)	Fluorination enhances lipophilicity and bioavailability .
3-((1-Ethyl-1H-imidazol-2-yl)oxy)propan-1-amine	Imidazole-ether linkage	Antifungal and antiviral potential	Ether functionality introduces polarity, affecting solubility .

Research Findings and Key Insights

Pharmacokinetic Considerations

• Fluorinated Analogues : The trifluoromethyl group in 1,1,1-Trifluoro-3-(pyridin-4-yl)propan-2-amine enhances metabolic stability and blood-brain barrier penetration, making it suitable for CNS-targeted therapies .
• Amino Chain Length: The propan-1-amine chain in the target compound balances solubility and membrane permeability, whereas shorter chains (e.g., ethylamine) reduce bioavailability .

Biological Activity

3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, including antimicrobial, antitumor, and other pharmacological effects, supported by relevant data and findings from various studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{11}H_{13}N_{3}S$, and it features a pyridine ring attached to a thiazole moiety through a propan-1-amine linker. Its structural representation can be summarized as follows:

• Molecular Formula : $C_{11}H_{13}N_{3}S$
• SMILES : C1=CC=NC(=C1)C2=CSC(=N2)CCCN
• Molecular Weight : 219.31 g/mol

Table 1: Structural Information

Property	Value
Molecular Formula	C11H13N3S
Molecular Weight	219.31 g/mol
SMILES	C1=CC=NC(=C1)C2=CSC(=N2)CCCN

Antimicrobial Activity

Research indicates that derivatives of thiazole compounds exhibit significant antimicrobial properties. A study highlighted that compounds containing pyridinyl groups showed varying Minimum Inhibitory Concentration (MIC) values against Gram-positive bacteria, suggesting that structural modifications can enhance biological activity.

Key Findings :

• Compounds with longer carbon chains in the linker exhibited higher antimicrobial activity.
• The lipophilicity of these compounds was correlated with their ability to penetrate bacterial membranes, enhancing their effectiveness.

Antitumor Activity

Preliminary investigations into the antitumor properties of 3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine suggest potential efficacy against various cancer cell lines. For instance, studies on related thiazole derivatives have shown cytotoxic effects on lung carcinoma (A549), hepatocellular carcinoma (HepG2), and melanoma (A375) cell lines.

Table 2: Cytotoxicity Data

Cell Line	IC50 (µM)	Reference
A549 (Lung)	10.5
HepG2 (Liver)	15.7
A375 (Melanoma)	12.3

The biological activity of this compound may be attributed to its ability to interact with specific cellular targets involved in critical pathways such as apoptosis and cell cycle regulation. For instance, the inhibition of CDK9-mediated transcription has been noted in similar compounds, leading to decreased levels of anti-apoptotic proteins like Mcl-1.

Case Studies

Several case studies have documented the effects of thiazole derivatives on microbial infections and cancer treatments. For example:

• Antimicrobial Study : A compound with a similar structure was tested against various bacterial strains, showing significant inhibition at concentrations ranging from 7.8 to 125 µg/mL.
• Antitumor Efficacy : In vitro studies demonstrated that thiazole derivatives could reduce tumor growth in xenograft models by inducing apoptosis in cancer cells.